Cas no 18829-55-5 (trans-2-Heptenal)

• Product Name: trans-2-Heptenal
• CAS No: 18829-55-5
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00007010
• CID: 51161
• PubChem ID: 5283316
• Update Time: 2025-09-26

trans-2-Heptenal Chemical and Physical Properties

Names and Identifiers

• (E)-Hept-2-enal
• (2E)-2-Heptenal
• (2E)-Heptenal
• (e)-2-heptena
• (E)-2-Heptenal
• 2-trans-Heptenal
• 3-Butylacrolein
• beta-Butylacrolein
• hept-(E)-2-enal
• trans-2-Heptenal
• trans-hept-2-en-1-al
• FEMA 3165
• 2-HEPTENAL
• T2 HEPTENAL
• 2-HEPTEN-1-AL
• Hept-2(E)-enal
• trans-2-hepten-1-al
• hept-trans-2-enal
• (E)-2-hepten-1-al
• n-hept-trans-2-enal

• MDL： MFCD00007010
• Inchi： 1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3/b6-5+
• InChI Key： NDFKTBCGKNOHPJ-AATRIKPKSA-N
• SMILES： CCCC/C=C/C=O

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Uncertain
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: -53.35°C (estimate)
• Boiling Point: 90-91 °C/50 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Refractive Index: n20/D 1.450(lit.)
• PSA: 17.07000
• LogP: 1.93170
• Solubility: Uncertain
• FEMA: 3165

trans-2-Heptenal Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H302-H311-H315-H319
• Warning Statement： P280-P312
• Hazardous Material transportation number：UN 1988 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-20/21-43
• Safety Instruction： S16-S36/37
• FLUKA BRAND F CODES：10-23
• RTECS：MJ8795000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R20/21; R43
• Packing Group：III
• Hazard Level：3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone